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Compound of Interest

Compound Name: Nystatin

Cat. No.: B1249465

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding the stability and use of Nystatin in cell culture media.

Frequently Asked Questions (FAQS)

1. What is the recommended concentration of Nystatin for cell culture?

The minimum inhibitory concentration (MIC) for most sensitive fungi is reported to be between
1.56 to 6.25 pug/ml. A commonly recommended concentration for the prevention of fungal
contamination in cell culture is 50 mg/L.

2. How should Nystatin stock solutions be prepared and stored?

Nystatin is sparingly soluble in water and is often prepared as a suspension.[1] For cell culture
use, it is frequently dissolved in dimethyl sulfoxide (DMSQO) at a concentration of 5 mg/ml,
resulting in a clear, yellow solution.[2] Aqueous suspensions can be prepared at 50 mg/ml in
water; these should be aliquoted and can be stored at -20°C for up to 3 to 4 months.[1] It is
important to protect stock solutions from light.[1][3]

3. How long is Nystatin stable in cell culture media?

Nystatin is stable in cell culture media at 37°C for up to three days.[1][2] However, aqueous
solutions and suspensions tend to lose activity shortly after preparation.[2][4] Factors such as
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heat, light, and oxygen can accelerate its decomposition.[2][4]
4. What factors can affect the stability of Nystatin in solution?
Several factors can impact Nystatin's stability:

e pH: Nystatin is unstable at acidic (pH 2) and highly alkaline (pH 9) conditions but is stable in
moderately alkaline media.[2][4] Optimal stability for Nystatin is observed in phosphate-
citrate buffers at a pH of 5.7.[4]

o Temperature: Heat accelerates the degradation of Nystatin.[2][4] Stock solutions should be
stored frozen, and media containing Nystatin should be kept at appropriate temperatures.

o Light: Nystatin is sensitive to light and should be stored in light-protected containers.[1][3][4]
o Oxygen: Exposure to oxygen can also lead to the decomposition of Nystatin.[2][4]
5. Is Nystatin toxic to mammalian cells?

Nystatin can exhibit toxicity to mammalian cells, although it is generally considered less toxic
than other antifungal agents like Amphotericin B. Some studies have shown that at
concentrations of 250 mg/l, Nystatin can lead to a significant decrease in the viability of Madin-
Darby canine kidney (MDCK) cells.[5] Novel formulations and derivatives of Nystatin are being
developed to reduce host cell toxicity while maintaining antifungal efficacy.[6][7][8]
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Problem

Possible Cause

Suggested Solution

Persistent Fungal

Contamination

1. Sub-optimal concentration

of Nystatin.

Increase the Nystatin
concentration within the
recommended range (up to 50
mg/L).

2. Degradation of Nystatin in

media.

Prepare fresh media with
Nystatin every 3 days. Ensure
proper storage of Nystatin
stock solutions (frozen,
protected from light).[1][2]

3. Resistant fungal strain.

Consider using a different
antifungal agent, such as
Amphotericin B.[9]

Precipitate Formation in Media

1. Poor solubility of Nystatin.

Nystatin is poorly soluble in
aqueous solutions.[1] Ensure
the stock solution (e.g., in
DMSO) is fully dissolved
before adding to the media.
Mix the media well after adding

Nystatin.

2. Interaction with media

components.

While not commonly reported,

interactions with specific media

components could occur. Try a

different brand or formulation

of media.

Unexpected Cell Toxicity or
Altered Cell Morphology

1. High concentration of

Nystatin.

Reduce the concentration of
Nystatin to the lowest effective
level. The MIC for many fungi

is as low as 1.56 pg/ml.
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If using a DMSO stock, ensure
the final concentration of

2. Solvent toxicity. DMSO in the culture medium is
non-toxic to your specific cell
line (typically <0.5%).

For sensitive applications like
cell fusion, the particulate
3. Nystatin's particulate nature of Nystatin suspensions
structure affecting cells. might be a factor.[10] Consider
using a water-soluble

formulation if available.

Data Summary

Table 1: Stability of Nystatin in Different Conditions
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Condition Stability Reference
In Cell Culture Media at 37°C Stable for up to 3 days [1112]
Aqueous Suspension at ]
Stable for 10 minutes [2]
100°C, pH 7
Aqueous Suspension
(Reconstituted Mycostatine Stable for 9 days [11]
100,000 U/ml) at 5°C
Aqueous Suspension
(Reconstituted Mycostatine Stable for 4 days [11]
100,000 U/ml) at 22°C
Aqueous Suspension (14,400 o o
) ) ) Maintained =290% initial
U/ml) in alkaline environment ) [11]
concentration for 7 days
at5°C
Aqueous Suspension (14,400 o o
) ) ) Maintained 290% initial
U/ml) in alkaline environment [11]

at 22°C

concentration for 4 days

pH 2 and pH 9

Labile

[2]

Moderately Alkaline Media

Stable

[2]

Table 2: Storage Recommendations for Nystatin Solutions
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) Storage )
Solution Type Duration Reference
Temperature
Aqueous Suspension
-20°C Up to 3-4 months [1]
(50 mg/ml)
Sterile Suspension in
Frozen 24 months [2]
DPBS
Solution in DMSO Refrigerator Use within 24 hours [12]
Nystatin-containing
pipette solution for Room Temperature Use within 2-4 hours [13]

patch-clamp

Experimental Protocols

Protocol 1: Preparation of Nystatin Stock Solution (DMSO)

¢ Weigh out the desired amount of Nystatin powder in a sterile, light-protected container.

e Add sterile, cell culture grade DMSO to achieve a final concentration of 5 mg/ml.[2]

» Vortex until the Nystatin is completely dissolved, resulting in a clear, bright yellow solution.

[2]

« If not for immediate use, aliquot into sterile, light-protected microcentrifuge tubes and store

appropriately. For short-term storage, refrigeration may be possible, but for longer-term,

freezing is recommended.

Protocol 2: Assessment of Nystatin Stability in Cell Culture Media (Example using HPLC)

This is a generalized protocol based on principles of stability testing.

» Preparation of Nystatin-containing Media:

o Prepare a fresh stock solution of Nystatin (e.g., in DMSO).
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o Aseptically add the Nystatin stock solution to your cell culture medium (e.g., DMEM,
RPMI-1640) to the desired final concentration.

o Prepare several sterile, sealed tubes of this medium.

* Incubation:
o Place the tubes in a cell culture incubator at 37°C and 5% CO2.
o Protect the tubes from light.
o At specified time points (e.g., 0, 24, 48, 72, 96 hours), remove one tube for analysis.

o Sample Analysis (HPLC):

[e]

A High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g.,
C18) is used.[14]

o The mobile phase composition will need to be optimized but may consist of a mixture of
buffers (e.g., ammonium acetate) and organic solvents (e.g., acetonitrile, methanol).[12]
[14]

o Inject a defined volume of the Nystatin-containing medium onto the HPLC column.
o Detect Nystatin using a UV detector at a wavelength around 305 nm.

o The concentration of Nystatin at each time point is determined by comparing the peak
area to a standard curve of known Nystatin concentrations.

o The degradation of Nystatin over time can then be calculated.

Visualizations
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Caption: Mechanism of Nystatin's antifungal activity.
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Caption: Workflow for preparing and using Nystatin in cell culture.
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Caption: Troubleshooting persistent fungal contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Nystatin in Cell Culture: A Technical Support Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249465#nystatin-stability-in-cell-culture-media-over-
time]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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